2-(5,5-dimethyl-2-nonyl-4H-imidazol-3-yl)-2-methylpropan-1-ol

• CAS No.: 74038-82-7
• Molecular Formula: C18H36N2O
• Molecular Weight: 296.5 g/mol
• IUPAC Name: 2-(5,5-dimethyl-2-nonyl-4H-imidazol-3-yl)-2-methylpropan-1-ol
• InChI: InChI=1S/C18H36N2O/c1-6-7-8-9-10-11-12-13-16-19-17(2,3)14-20(16)18(4,5)15-21/h21H,6-15H2,1-5H3
• InChI Key: MZURFONFBGGQPQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCC1=NC(CN1C(C)(C)CO)(C)C

Description

2-(5,5-dimethyl-2-nonyl-4H-imidazol-3-yl)-2-methylpropan-1-ol is a complex organic compound characterized by its unique imidazole ring structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(5,5-dimethyl-2-nonyl-4H-imidazol-3-yl)-2-methylpropan-1-ol typically involves the reaction of 5,5-dimethyl-2-nonyl-4H-imidazole with 2-methylpropan-1-ol under specific conditions. The reaction is usually carried out in the presence of a catalyst, such as a strong acid or base, to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and distillation to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

2-(5,5-dimethyl-2-nonyl-4H-imidazol-3-yl)-2-methylpropan-1-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into alcohols or other reduced forms.

Substitution: The imidazole ring can participate in substitution reactions, leading to the formation of different derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while substitution reactions can produce a variety of imidazole derivatives.

Scientific Research Applications

2-(5,5-dimethyl-2-nonyl-4H-imidazol-3-yl)-2-methylpropan-1-ol has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 2-(5,5-dimethyl-2-nonyl-4H-imidazol-3-yl)-2-methylpropan-1-ol involves its interaction with specific molecular targets and pathways. The imidazole ring structure allows it to bind to various enzymes and receptors, modulating their activity. This interaction can lead to a range of biological effects, depending on the specific target and pathway involved.

Comparison with Similar Compounds

Similar Compounds

• 2-(5,5-dimethyl-2-nonyl-4H-imidazol-3-yl)ethanol
• 1-(5,5-dimethyl-2-nonyl-4H-imidazol-3-yl)propan-2-ol

Uniqueness

Compared to similar compounds, 2-(5,5-dimethyl-2-nonyl-4H-imidazol-3-yl)-2-methylpropan-1-ol is unique due to its specific structural features and the presence of the 2-methylpropan-1-ol moiety. This uniqueness contributes to its distinct chemical and biological properties, making it a valuable compound for various applications.